(S)-Ethyl 1-(3,3-dimethyl-2-oxopentanoyl)piperidine-2-carboxylate

Specification

• CAS No.: 152754-33-1
• Molecular Formula: C15H25NO4
• Molecular Weight: 283.368
• IUPAC Name: ethyl (2S)-1-(3,3-dimethyl-2-oxopentanoyl)piperidine-2-carboxylate
• Standard InChI: InChI=1S/C15H25NO4/c1-5-15(3,4)12(17)13(18)16-10-8-7-9-11(16)14(19)20-6-2/h11H,5-10H2,1-4H3/t11-/m0/s1
• Standard InChI Key: CAXFSIWSCHLEMR-NSHDSACASA-N
• SMILES: CCC(C)(C)C(=O)C(=O)N1CCCCC1C(=O)OCC

Introduction

(S)-Ethyl 1-(3,3-dimethyl-2-oxopentanoyl)piperidine-2-carboxylate is a complex organic compound with a molecular formula of C15H25NO4, as reported in some sources, although there seems to be a discrepancy with another source indicating C12H19NO4. This compound is characterized by its unique structure, which includes a piperidine ring and a dioxo group, making it a subject of interest in various fields of scientific research.

Synthesis and Industrial Production

The synthesis of (S)-Ethyl 1-(3,3-dimethyl-2-oxopentanoyl)piperidine-2-carboxylate typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the piperidine ring, followed by the introduction of the dioxo group and the ethyl ester. In industrial settings, the production is scaled up using optimized reaction conditions to maximize yield and minimize costs. This involves the use of large reactors, continuous flow systems, and advanced purification techniques.

Synthesis Steps

• Formation of the Piperidine Ring: This step involves the creation of the piperidine core, which is crucial for the compound's structure.

• Introduction of the Dioxo Group: The dioxo group is added to the piperidine ring, contributing to the compound's reactivity.

• Ethyl Ester Formation: The final step involves converting the carboxylic acid group into an ethyl ester.

Chemical Reactions and Applications

(S)-Ethyl 1-(3,3-dimethyl-2-oxopentanoyl)piperidine-2-carboxylate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions allow for the modification of the compound's structure and the introduction of new functional groups.

Types of Reactions

• Oxidation: This involves the use of oxidizing agents to introduce additional functional groups or modify existing ones.

• Reduction: Reducing agents are used to convert the dioxo group into hydroxyl groups or other reduced forms.

• Substitution: The piperidine ring allows for substitution reactions, enabling the introduction of different substituents to modify the compound's properties.

Applications

The compound is used in various fields:

• Chemistry: As a building block for synthesizing more complex molecules and as a reagent in organic reactions.

• Biology: Studied for its potential biological activities, including interactions with enzymes and receptors.

• Medicine: Ongoing research explores its potential as a therapeutic agent in drug development.

• Industry: Used in the production of specialty chemicals and as an intermediate in synthesizing other valuable compounds.

Research Findings and Future Directions

Research on (S)-Ethyl 1-(3,3-dimethyl-2-oxopentanoyl)piperidine-2-carboxylate is ongoing, with a focus on its biological activities and potential therapeutic applications. The compound's unique structure makes it an interesting candidate for further study in drug development and chemical synthesis.

Future Research Directions

• Biological Activity Studies: Further investigation into the compound's interactions with biological systems could reveal new therapeutic applications.

• Synthetic Method Optimization: Improving synthesis methods to increase efficiency and reduce costs could enhance its industrial viability.

• Derivative Synthesis: Exploring derivatives of this compound could lead to new compounds with enhanced properties.